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Tert-butyl 3-methylenepyrrolidine-

1-carboxylate

Cat. No.: B041831 Get Quote

Technical Guide: Physical Properties of tert-
Butyl 3-Methylenepyrrolidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

tert-butyl 3-methylenepyrrolidine-1-carboxylate, a key intermediate in the synthesis of

various pharmaceutical compounds. This document outlines its boiling point and density,

provides detailed experimental protocols for the determination of these properties, and

illustrates its role in synthetic chemistry.

Core Physical and Chemical Properties
The key physical characteristics of tert-butyl 3-methylenepyrrolidine-1-carboxylate are

summarized below. These values are essential for its handling, application in chemical

synthesis, and purification processes.
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Property Value Source

Boiling Point
236.7 ± 29.0 °C (at 760

mmHg)
Predicted[1]

Density 1.01 ± 0.1 g/cm³ Predicted[1]

Appearance Colorless to light yellow liquid [1]

Molecular Formula C₁₀H₁₇NO₂

Molecular Weight 183.25 g/mol

Storage 2-8°C [1]

Experimental Protocols
While specific experimental determinations for tert-butyl 3-methylenepyrrolidine-1-
carboxylate are not detailed in the available literature, the following sections describe standard

and widely accepted methodologies for determining the boiling point and density of liquid

organic compounds.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small sample is

the capillary method using a Thiele tube.

Apparatus and Materials:

Thiele tube

High-temperature oil (e.g., mineral oil or silicone oil)

Thermometer (calibrated)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)
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Bunsen burner or heating mantle

Sample of tert-butyl 3-methylenepyrrolidine-1-carboxylate

Stand and clamps

Procedure:

A small amount (approximately 0.5 mL) of the liquid sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is securely attached to a thermometer. The assembly is then clamped and

immersed in the oil bath of the Thiele tube, ensuring the sample is level with the

thermometer bulb.

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via

convection currents in the oil.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Heating is continued until a continuous and rapid stream of bubbles emerges from the tip of

the capillary tube. This indicates that the vapor pressure of the liquid has exceeded the

external pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the stream of bubbles ceases and

the liquid just begins to be drawn back into the capillary tube. At this point, the vapor

pressure of the liquid is equal to the atmospheric pressure.

Determination of Density (Gravimetric Method)
The density of a substance is its mass per unit volume. For a liquid like tert-butyl 3-
methylenepyrrolidine-1-carboxylate, this can be accurately determined by measuring the

mass of a known volume.
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Apparatus and Materials:

Analytical balance (accurate to at least 0.001 g)

Pycnometer or a graduated cylinder (e.g., 10 mL)

Thermometer

Sample of tert-butyl 3-methylenepyrrolidine-1-carboxylate

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.

A specific volume of the liquid sample is carefully transferred into the tared container. The

volume should be recorded precisely from the graduations on the cylinder or by filling the

pycnometer to its calibrated mark.

The container with the liquid is then re-weighed to determine the total mass.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

total mass.

The density is then calculated using the formula: Density = Mass of the liquid / Volume of the

liquid

The temperature at which the measurement is taken should be recorded, as density is

temperature-dependent.

Synthetic Utility
Tert-butyl 3-methylenepyrrolidine-1-carboxylate is a valuable building block in organic

synthesis. It serves as a key intermediate in the preparation of more complex molecules,

particularly fluorinated azaheterocycles which are of interest in medicinal chemistry.[2][3] One

of its primary applications is in the synthesis of 3-aminomethyl-3-fluoropyrrolidines.
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Synthesis of tert-Butyl 3-Methylenepyrrolidine-1-
carboxylate
The synthesis of the title compound can be achieved via a Wittig reaction, starting from N-Boc-

3-pyrrolidinone.[1][2]

Starting Materials

Reaction

Product

N-Boc-3-pyrrolidinone

Wittig Reaction
in THF at 0°C to RT

Methyltriphenyl-
phosphonium bromide

n-Butyllithium

tert-Butyl
3-Methylenepyrrolidine-1-carboxylate

Click to download full resolution via product page

Caption: Synthesis of tert-butyl 3-methylenepyrrolidine-1-carboxylate.

Role as a Synthetic Intermediate
Following its synthesis, tert-butyl 3-methylenepyrrolidine-1-carboxylate can undergo further

transformations, such as bromofluorination, to introduce functionality that is crucial for the

development of pharmaceutical agents.[3]
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Caption: Synthetic utility as an intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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